Cas no 21244-35-9 ((4-butoxyphenyl)methanamine)

(4-butoxyphenyl)methanamine Properties

Names and Identifiers

• (4-butoxyphenyl)methanamine
• 4-butoxybenzylamine
• SureCN1157194
• 4-Butoxy-benzylamin
• STL220882
• 1-(4-butoxyphenyl)methanamine
• p-Butyloxybenzylamin
• p-n-butoxybenzylamine
• CTK4E6195
• AC1L3NKF
• 4-n-Butoxy-benzylamin
• 4-butoxy-benzylamine
• AUAURTOWAVNOPQ-UHFFFAOYSA-N
• (4-Butoxybenzyl)amine
• EN300-178589
• DTXSID40276388
• SCHEMBL1157194
• starbld0000301
• AKOS000150630
• 21244-35-9
• ALBB-021411
• LS-06432
• G60115
• +Expand

• MDL： MFCD03410967
• InChIKey： AUAURTOWAVNOPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7H,2-3,8-9,12H2,1H3
• SMILES： CCCCOC1=CC=C(C=C1)CN

Computed Properties

• Exact Mass: 179.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• LogP: 3.02450
• PSA: 35.25000

(4-butoxyphenyl)methanamine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(4-butoxyphenyl)methanamine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%